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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclohexanol

Cat. No.: B1329751

An In-depth Technical Guide to 1-(Aminomethyl)cyclohexanol

This technical guide provides a comprehensive overview of the chemical structure, functional
groups, physicochemical properties, and known biological activities of 1-
(Aminomethyl)cyclohexanol. It is intended for researchers, scientists, and professionals in
the field of drug development and organic synthesis.

Chemical Structure and Functional Groups

1-(Aminomethyl)cyclohexanol, with the CAS number 4000-72-0, is an organic compound
built upon a cyclohexane scaffold.[1] Its chemical formula is C7TH15NO.[1][2][3][4] The structure
features two key functional groups attached to the same carbon atom of the cyclohexane ring:
a primary aminomethyl group (-CH2NH2) and a tertiary hydroxyl group (-OH).[1] The presence
of the basic amine group and the polar hydroxyl group influences its chemical reactivity and
physical properties, such as its potential as a hydrogen bond donor and its solubility in polar
solvents.[1][5]

The structural formula and key identifiers are provided below:
e |[UPAC Name: 1-(aminomethyl)cyclohexan-1-ol[2]
e SMILES: C1CCC(CC1)(CN)O[2][6]

e InChl: INChl=1S/C7H15N0O/c8-6-7(9)4-2-1-3-5-7/h9H,1-6,8H2[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1329751?utm_src=pdf-interest
https://www.benchchem.com/product/b1329751?utm_src=pdf-body
https://www.benchchem.com/product/b1329751?utm_src=pdf-body
https://www.benchchem.com/product/b1329751?utm_src=pdf-body
https://www.benchchem.com/product/b1329751?utm_src=pdf-body
https://cymitquimica.com/cas/4000-72-0/
https://cymitquimica.com/cas/4000-72-0/
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Aminomethyl_cyclohexan-1-ol
https://www.chemsynthesis.com/base/chemical-structure-8126.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9904037.htm
https://cymitquimica.com/cas/4000-72-0/
https://cymitquimica.com/cas/4000-72-0/
https://cymitquimica.com/cas/2041-57-8/
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Aminomethyl_cyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Aminomethyl_cyclohexan-1-ol
https://pubchemlite.lcsb.uni.lu/e/compound/77614
https://cymitquimica.com/cas/4000-72-0/
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Aminomethyl_cyclohexan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« InChlKey: XUSXTHMTOSFZII-UHFFFAOYSA-N[1][2]

Chemical Structure of 1-(Aminomethyl)cyclohexanol
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Caption: 2D structure of 1-(Aminomethyl)cyclohexanol.

Physicochemical Properties

A summary of the computed and available physicochemical properties of 1-
(Aminomethyl)cyclohexanol is presented in the table below. It is important to note that
experimental data for properties such as melting and boiling points are not consistently
reported.
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Property Value Source
Molecular Weight 129.20 g/mol [2][3]
Molecular Formula C7H15NO [11[2][3][4]
Monoisotopic Mass 129.115364102 Da [2]
Appearance Colorl'ess to pale yellow liquid (]

or solid
logP (predicted) 0.114 [7]
CAS Number 4000-72-0 [1]1[2][4]

Experimental Protocols
Synthesis via Catalytic Hydrogenation

A common method for the synthesis of 1-(Aminomethyl)cyclohexanol involves the catalytic
hydrogenation of 1-(nitromethyl)cyclohexanol.[8]

Reaction Scheme:
1-(nitromethyl)cyclohexanol — 1-(Aminomethyl)cyclohexanol

Detailed Methodology:

Precursor Preparation: The starting material, 1-(nitromethyl)cyclohexanol, is typically
prepared by the reaction of cyclohexanone with nitromethane.[8]

e Hydrogenation: The crude, undistilled 1-(nitromethyl)cyclohexanol is dissolved in a suitable
solvent, such as acetic acid.[8]

o Catalyst: A suitable hydrogenation catalyst is added to the solution.

e Reaction Conditions: The mixture is subjected to hydrogenation. This reaction is markedly
exothermic, and the temperature must be controlled to approximately 35°C to prevent low
yields due to hydrogenolysis and catalyst deactivation. Cooling can be achieved using a
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water bath or by adding ice.[8] The absorption of hydrogen is typically complete within 15-18
hours.[8]

« |solation: The final product, 1-(Aminomethyl)cyclohexanol, can be isolated as its acetic
acid salt by adding ether to the reaction mixture, followed by trituration and refrigeration.[3]

Starting Materials

Nitromethane
S
. Catalytic Hydrogenation
@ (Contral Temperature)
—
Cyclohexanone
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Caption: Synthesis workflow for 1-(Aminomethyl)cyclohexanol.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

1-(Aminomethyl)cyclohexanol can be analyzed using reverse-phase high-performance liquid
chromatography (RP-HPLC).[7]

Methodology:
e Column: A standard reverse-phase column.

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[7] For
applications compatible with mass spectrometry (MS), phosphoric acid should be replaced
with formic acid.[7]

o Detection: The method is suitable for various detectors, and for preparative separation to
isolate impurities.[7]
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» Scalability: This liquid chromatography method is scalable and can be adapted for fast UPLC
applications using columns with smaller (3 um) particles.[7] It is also suitable for
pharmacokinetic studies.[7]

Biological Activity and Applications

1-(Aminomethyl)cyclohexanol is noted for its biological activities and its potential as a
building block in the synthesis of pharmaceuticals.[1]

Pharmacological Profile:

The compound is identified as a ligand that binds to the benzodiazepine receptor. It has
demonstrated several pharmacological effects, including:

Neuroprotective effects

Anticonvulsant activity

Hypoglycemic activity

Anti-inflammatory activity

These properties make it a molecule of interest for further investigation in drug discovery and
development.

1-(Aminomethyl)cyclohexanol

Benzodiazepine Receptor Ligand
Anticonvulsant Activity Hypoglycemic Activity

Anti-inflammatory Activity

Neuroprotective Effects
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Caption: Biological activities of 1-(Aminomethyl)cyclohexanol.

Safety and Handling

1-(Aminomethyl)cyclohexanol is classified as harmful if swallowed and causes serious eye
damage.[2] Appropriate personal protective equipment, including safety glasses and gloves,
should be used when handling this compound.[1] It is important to consult the Safety Data
Sheet (SDS) for comprehensive safety and handling information.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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